Cas no 1807285-96-6 (Methyl 2-cyano-3-ethyl-6-iodophenylacetate)

• Product Name: Methyl 2-cyano-3-ethyl-6-iodophenylacetate
• CAS No: 1807285-96-6
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010491
• Update Time: 2025-08-04

Methyl 2-cyano-3-ethyl-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-ethyl-6-iodophenylacetate

• Inchi： 1S/C12H12INO2/c1-3-8-4-5-11(13)9(10(8)7-14)6-12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： OPAZYUDFCGIPGC-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC)=C(C#N)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3-ethyl-6-iodophenylacetate

Recent Advances in the Study of Methyl 2-cyano-3-ethyl-6-iodophenylacetate (CAS: 1807285-96-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-3-ethyl-6-iodophenylacetate (CAS: 1807285-96-6) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Methyl 2-cyano-3-ethyl-6-iodophenylacetate as a precursor in the synthesis of novel tyrosine kinase inhibitors. The researchers demonstrated that the iodine moiety at the 6-position of the phenyl ring serves as an excellent handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The resulting compounds showed promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range.

In the field of neurodegenerative disease research, a recent investigation published in ACS Chemical Neuroscience utilized Methyl 2-cyano-3-ethyl-6-iodophenylacetate as a starting material for the development of small molecules targeting protein misfolding. The study found that derivatives of this compound exhibited significant inhibitory effects on α-synuclein aggregation, a pathological hallmark of Parkinson's disease. Molecular docking studies suggested that the cyano and ester functional groups play crucial roles in binding to key residues of the protein.

From a synthetic chemistry perspective, advances in the preparation of Methyl 2-cyano-3-ethyl-6-iodophenylacetate have been reported in Organic Process Research & Development. Researchers developed an improved, scalable synthesis route that reduces the number of steps and improves overall yield compared to traditional methods. The new protocol employs continuous flow chemistry techniques, which offer better control over reaction parameters and enhanced safety profile when handling the iodinated intermediate.

Recent patent filings (WO2023187654, US2023020331) have highlighted the growing commercial interest in Methyl 2-cyano-3-ethyl-6-iodophenylacetate and its derivatives. These patents describe novel applications in antiviral drug development, particularly against RNA viruses, where the compound's scaffold has been modified to target viral polymerases. Preliminary in vitro data suggest potent activity against several clinically relevant viral strains.

Looking forward, Methyl 2-cyano-3-ethyl-6-iodophenylacetate continues to attract attention as a valuable chemical building block in medicinal chemistry. Its unique combination of functional groups and the versatility of the iodine substituent make it particularly useful for structure-activity relationship studies. Future research directions may include exploration of its metabolites, investigation of its potential as a prodrug moiety, and further optimization of synthetic routes to meet the demands of large-scale pharmaceutical production.